3,5-dichloro-N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide
Overview
Description
3,5-dichloro-N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide, also known as DCPP, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. DCPP belongs to the class of benzamide derivatives and has been synthesized using a variety of methods.
Scientific Research Applications
Radiolabeled Antagonists for Neurotransmission Studies
3,5-Dichloro-N-{2-[4-(4-Chlorobenzoyl)-1-Piperazinyl]Phenyl}-4-Methoxybenzamide and similar compounds are used in the study of neurotransmission. For instance, a related compound, [18F]p-MPPF, is a 5-HT1A antagonist used in positron emission tomography (PET) studies to investigate serotonergic neurotransmission. It encompasses chemistry, radiochemistry, animal data, and human data, along with toxicity and metabolism studies (Plenevaux et al., 2000).
Pharmacological Properties in Gastrointestinal Motility
Some benzamide derivatives, including 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamides, have shown an effect on gastrointestinal motility. These compounds have demonstrated accelerated gastric emptying and increased frequency of defecation, suggesting potential as prokinetic agents (Sonda et al., 2004).
Dopamine D4 Receptor Ligands
Derivatives of this compound have been studied for their role as dopamine D4 receptor ligands. These studies focus on structural modifications to analyze binding profiles at dopamine and serotonin receptors (Perrone et al., 2000).
Antimicrobial Activities
Some benzamide derivatives, including those related to this compound, have been synthesized and evaluated for their antimicrobial activities. These studies provide insights into the potential of these compounds as antimicrobial agents (Bektaş et al., 2010).
Structure-Affinity Relationship Studies
Investigations into the structure-affinity relationships of derivatives of this compound have been conducted to understand its binding affinity and selectivity. These studies are crucial in medicinal chemistry to develop targeted therapies (Leopoldo et al., 2002).
properties
IUPAC Name |
3,5-dichloro-N-[2-[4-(4-chlorobenzoyl)piperazin-1-yl]phenyl]-4-methoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22Cl3N3O3/c1-34-23-19(27)14-17(15-20(23)28)24(32)29-21-4-2-3-5-22(21)30-10-12-31(13-11-30)25(33)16-6-8-18(26)9-7-16/h2-9,14-15H,10-13H2,1H3,(H,29,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRQRNJSQVDUHJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Cl)C(=O)NC2=CC=CC=C2N3CCN(CC3)C(=O)C4=CC=C(C=C4)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22Cl3N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
518.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.